Cas no 2613385-13-8 (3-Fluoro-4-(propan-2-yl)aniline hydrochloride)

• Product Name: 3-Fluoro-4-(propan-2-yl)aniline hydrochloride
• CAS No: 2613385-13-8
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• MDL: MFCD33032254
• CID: 5664581
• PubChem ID: 155943842
• Update Time: 2025-05-20

3-Fluoro-4-(propan-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(propan-2-yl)aniline hydrochloride
• EN300-27745977
• 2613385-13-8
• 3-Fluoro-4-(propan-2-yl)aniline hydrochloride

• MDL： MFCD33032254
• Inchi： 1S/C9H12FN.ClH/c1-6(2)8-4-3-7(11)5-9(8)10;/h3-6H,11H2,1-2H3;1H
• InChI Key： BXRBOQHLRJYYCU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C(C)C)N

Computed Properties

• Exact Mass: 189.0720553g/mol
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Fluoro-4-(propan-2-yl)aniline hydrochloride

3-Fluoro-4-(propan-2-yl)aniline hydrochloride (CAS No. 2613385-13-8)

The compound 3-Fluoro-4-(propan-2-yl)aniline hydrochloride (CAS No. 2613385-13-8) is a significant chemical entity in the field of organic synthesis and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The hydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 3-fluoro derivatives in medicinal chemistry. The presence of a fluorine atom at the meta position of the aromatic ring in 3-fluoro-4-(propan-2-yl)aniline hydrochloride confers unique electronic and steric properties, which are crucial for its biological activity. This compound has been explored as a potential lead molecule in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-fluoro-4-(propan-2-yl)aniline hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding aniline derivative. The introduction of the fluorine atom at the meta position is achieved through electrophilic substitution reactions, while the isopropyl group at the para position is introduced via alkylation or acylation techniques. The final step involves protonation with hydrochloric acid to form the hydrochloride salt, ensuring optimal solubility for subsequent applications.

One of the most promising applications of this compound lies in its role as a building block for more complex molecules. Researchers have utilized 3-fluoro derivatives to construct bioactive compounds with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that incorporating a fluorine atom into aromatic systems can improve drug absorption and bioavailability, making this compound a valuable asset in drug design.

In addition to its pharmaceutical applications, 3-fluoro-4-(propan-2-yli aniline hydrochloride has also found relevance in material science. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and metal organic frameworks (MOFs). These materials hold potential for use in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the degradation pathways of fluorinated aromatic compounds is critical to assess their impact on ecosystems. Recent research has focused on identifying microbial communities capable of degrading such compounds under various environmental conditions. These studies aim to develop bioremediation strategies for contaminated sites, ensuring sustainable chemical practices.

In conclusion, 3-fluoro-4-(propan-2-yli aniline hydrochloride (CAS No. 2613385-13-) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a valuable tool in both academic research and industrial development. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations.